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Compound of Interest

Compound Name:
2-Hydroxytetracosanoic acid ethyl

ester

Cat. No.: B598577 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2-Hydroxytetracosanoic acid ethyl ester,
also known as Cerebronic acid ethyl ester. Given the specificity of this very-long-chain fatty

acid (VLCFA) ester, this document synthesizes direct information where available and

extrapolates from data on its parent compound, 2-Hydroxytetracosanoic acid (Cerebronic acid),

and analogous long-chain fatty acid esters to provide a thorough technical resource.

Core Concepts and Biological Significance
2-Hydroxytetracosanoic acid belongs to the class of very-long-chain fatty acids (VLCFAs),

which are fatty acids with 22 or more carbon atoms. In biological systems, VLCFAs are crucial

components of sphingolipids, a class of complex lipids abundant in the myelin sheath of nerve

cells.[1] The presence of a hydroxyl group at the alpha-carbon (C-2) is a key feature of

cerebronic acid, influencing its biochemical properties and its incorporation into cerebrosides

and sulfatides, which are vital for the structural integrity of myelin.[1] The ethyl ester form, 2-
Hydroxytetracosanoic acid ethyl ester, is the result of the formal condensation of the

carboxylic acid group with ethanol. While specific biological roles of this ethyl ester are not

extensively documented, fatty acid ethyl esters (FAEEs) are recognized as non-oxidative

metabolites of ethanol and have been implicated in various cellular processes.
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The following table summarizes the known and estimated physicochemical properties of 2-
Hydroxytetracosanoic acid ethyl ester and its parent carboxylic acid.

Property
2-Hydroxytetracosanoic
Acid Ethyl Ester

2-Hydroxytetracosanoic
Acid (Parent Compound)

Synonyms
Cerebronic acid ethyl ester,

Ethyl 2-hydroxytetracosanoate

Cerebronic acid, Phrenosinic

acid, 2-Hydroxylignoceric acid

Molecular Formula C26H52O3 C24H48O3[2][3]

Molecular Weight 412.69 g/mol [4] 384.6 g/mol [1][2][3]

CAS Number 124111-47-3[4][5] 544-57-0[1][2][3]

Physical State Solid (Predicted) Solid[1][2]

Solubility

Poorly soluble in water;

Soluble in organic solvents like

ethanol, chloroform, and

DMSO (inferred).

Soluble in

Chloroform:Methanol (5:1).[3]

Practically insoluble in water.

[6]

Storage

Powder: -20°C for 3 years, 4°C

for 2 years. In solvent: -80°C

for 6 months, -20°C for 1

month.[5]

No specific data available.

Experimental Protocols
Synthesis of 2-Hydroxytetracosanoic Acid Ethyl Ester
via Fischer Esterification
This protocol describes a generalized Fischer esterification method for the synthesis of 2-
Hydroxytetracosanoic acid ethyl ester from 2-Hydroxytetracosanoic acid and ethanol.

Materials:

2-Hydroxytetracosanoic acid

Absolute ethanol (anhydrous)
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Concentrated sulfuric acid (H₂SO₄) or other acid catalyst (e.g., p-toluenesulfonic acid)

Toluene (optional, for azeotropic removal of water)

Saturated sodium bicarbonate (NaHCO₃) solution

Saturated sodium chloride (NaCl) solution (brine)

Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Ethyl acetate or diethyl ether for extraction

Round-bottom flask

Reflux condenser

Heating mantle

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask, dissolve a known quantity of 2-Hydroxytetracosanoic acid in a large

excess of absolute ethanol. The ethanol serves as both a reactant and the solvent.

Slowly and carefully add a catalytic amount of concentrated sulfuric acid to the mixture while

stirring.

Attach a reflux condenser to the flask and heat the mixture to a gentle reflux using a heating

mantle. The reaction temperature will be close to the boiling point of ethanol.

Allow the reaction to reflux for several hours. The reaction progress can be monitored by

thin-layer chromatography (TLC).

After the reaction is complete, allow the mixture to cool to room temperature.

Remove the excess ethanol using a rotary evaporator.
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Dissolve the residue in an organic solvent such as ethyl acetate or diethyl ether and transfer

it to a separatory funnel.

Wash the organic layer sequentially with water, a saturated solution of sodium bicarbonate

(to neutralize the acid catalyst), and finally with brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

Filter off the drying agent and concentrate the filtrate using a rotary evaporator to obtain the

crude 2-Hydroxytetracosanoic acid ethyl ester.

The crude product can be further purified by column chromatography if necessary.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)
This protocol outlines a general method for the analysis of 2-Hydroxytetracosanoic acid ethyl
ester.

Materials and Instrumentation:

Gas chromatograph coupled to a mass spectrometer (GC-MS)

A suitable capillary column for high-temperature analysis of long-chain esters

Helium (carrier gas)

Sample of 2-Hydroxytetracosanoic acid ethyl ester dissolved in a suitable organic solvent

(e.g., hexane or dichloromethane)

Internal standard (optional, for quantification)

Procedure:

Sample Preparation: Prepare a dilute solution of the 2-Hydroxytetracosanoic acid ethyl
ester in a volatile organic solvent. If quantifying, add a known amount of a suitable internal

standard.
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GC-MS Instrument Setup:

Injector: Set to a high temperature (e.g., 250-300°C) in splitless mode.

Oven Temperature Program: Start at a lower temperature (e.g., 70°C) and ramp up to a

high final temperature (e.g., 280-320°C) at a controlled rate to ensure separation from

other components.

Carrier Gas: Use helium at a constant flow rate.

Mass Spectrometer: Operate in electron ionization (EI) mode. Set the scan range to cover

the expected mass-to-charge ratios of the fragments of the analyte.

Injection and Analysis: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC.

Data Analysis:

Identify the peak corresponding to 2-Hydroxytetracosanoic acid ethyl ester based on its

retention time.

Confirm the identity by analyzing the mass spectrum of the peak. Look for the molecular

ion peak and characteristic fragmentation patterns of a long-chain fatty acid ester.
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Click to download full resolution via product page

Caption: A workflow diagram of the Fischer esterification synthesis of 2-Hydroxytetracosanoic
acid ethyl ester.
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Caption: Biological roles and metabolic context of very-long-chain fatty acids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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